1,5-Dinitronaphthalene
1,5-Dinitronaphthalene
1,5-dinitronaphthalene is a dinitronaphthalene carrying nitro groups at positions 1 and 5. It has a role as a genotoxin.
Yellowish white needles or light yellow fluffy solid. (NTP, 1992)
Yellowish white needles or light yellow fluffy solid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
605-71-0
VCID:
VC20836067
InChI:
InChI=1S/C10H6N2O4/c13-11(14)9-5-1-3-7-8(9)4-2-6-10(7)12(15)16/h1-6H
SMILES:
C1=CC2=C(C=CC=C2[N+](=O)[O-])C(=C1)[N+](=O)[O-]
Molecular Formula:
C10H6N2O4
Molecular Weight:
218.17 g/mol
1,5-Dinitronaphthalene
CAS No.: 605-71-0
Cat. No.: VC20836067
Molecular Formula: C10H6N2O4
Molecular Weight: 218.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,5-dinitronaphthalene is a dinitronaphthalene carrying nitro groups at positions 1 and 5. It has a role as a genotoxin. Yellowish white needles or light yellow fluffy solid. (NTP, 1992) |
|---|---|
| CAS No. | 605-71-0 |
| Molecular Formula | C10H6N2O4 |
| Molecular Weight | 218.17 g/mol |
| IUPAC Name | 1,5-dinitronaphthalene |
| Standard InChI | InChI=1S/C10H6N2O4/c13-11(14)9-5-1-3-7-8(9)4-2-6-10(7)12(15)16/h1-6H |
| Standard InChI Key | ZUTCJXFCHHDFJS-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=CC=C2[N+](=O)[O-])C(=C1)[N+](=O)[O-] |
| Canonical SMILES | C1=CC2=C(C=CC=C2[N+](=O)[O-])C(=C1)[N+](=O)[O-] |
| Boiling Point | Sublimes (NTP, 1992) |
| Melting Point | 421 to 423 °F (NTP, 1992) 219.0 °C |
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